Cas no 878059-47-3 (2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)acetamide)

• Product Name: 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)acetamide
• CAS No: 878059-47-3
• MF: C₂₅H₂₇N₃O₆S
• MW: 497.563385248184
• CID: 5510221
• Update Time: 2025-07-02

2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-(1,3-benzodioxol-5-yl)acetamide
• 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)acetamide

• Inchi： 1S/C25H27N3O6S/c29-24(26-18-9-10-21-22(13-18)34-17-33-21)16-35(31,32)23-14-28(20-8-4-3-7-19(20)23)15-25(30)27-11-5-1-2-6-12-27/h3-4,7-10,13-14H,1-2,5-6,11-12,15-17H2,(H,26,29)
• InChI Key： JAXSQCVOWHFLDF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CS(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)(=O)=O

Additional information on 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)acetamide

Introduction to 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)acetamide (CAS No. 878059-47-3)

The compound 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)acetamide, identified by its CAS number 878059-47-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including azepane, indole, and benzodioxole scaffolds, suggests a multifaceted interaction profile that may be leveraged for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The azepan-1-yl moiety, a saturated seven-membered ring, is known for its ability to enhance bioavailability and metabolic stability, making it a preferred scaffold in drug design. In conjunction with the 1H-indol-3-yl group, which is frequently associated with analgesic and anti-inflammatory properties, this compound exhibits a promising pharmacological profile. The sulfonyl group further contributes to the molecule's interactability with biological targets, potentially modulating enzyme activity or receptor binding.

The N-(2H-1,3-benzodioxol-5-yl)acetamide moiety adds another layer of complexity to the compound's structure. Benzodioxole derivatives are well-documented for their diverse biological activities, ranging from antimicrobial to antitumor effects. The incorporation of this group into the molecular framework suggests that 878059-47-3 may exhibit synergistic effects when combined with other pharmacophores. This structural design aligns with current trends in medicinal chemistry, where the rational combination of multiple functional groups is employed to optimize pharmacokinetic and pharmacodynamic properties.

Current research in medicinal chemistry emphasizes the exploration of novel molecular entities that can address unmet medical needs. The structural features of 2-{(1-{[1-(azepan{\\u2013}1{\\u2019})]-2{\\u2013}oxoethyl}-1{\\u2013}indol{-}3{\\u2019})}-sulfonyl]-N-{(2H{-}1{\\u2013},3{-}benzodioxol{-}5{\\u2019})}-acetamide (CAS No. 878059{-}47{-}3) make it a compelling candidate for further investigation. The compound's potential to interact with multiple biological targets underscores its significance in drug discovery efforts. Additionally, the use of advanced computational methods and high-throughput screening techniques may facilitate the identification of derivatives with enhanced efficacy and reduced toxicity.

In vitro studies have begun to elucidate the mechanistic aspects of this compound. Preliminary data suggest that it may exert its effects through modulation of key signaling pathways involved in inflammation and pain perception. The indole scaffold, in particular, has been implicated in the inhibition of cyclooxygenase (COX) enzymes, which are central mediators of inflammatory responses. Furthermore, the sulfonyl group may contribute to the compound's ability to interact with protease enzymes, potentially leading to applications in conditions where proteolytic activity is dysregulated.

The benzodioxole moiety has also been associated with interactions at central nervous system (CNS) receptors. This raises the possibility that 878059{-}47{-}3 could exhibit anxiolytic or antidepressant-like effects, depending on its affinity for specific receptor subtypes. Such properties would be particularly valuable in treating neurological disorders where mood regulation is a critical factor. Ongoing research aims to clarify these interactions through detailed pharmacological profiling.

From a synthetic chemistry perspective, the preparation of this compound presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient assembly of key structural motifs. These advancements not only facilitate the synthesis of novel compounds like CAS No 878059{-}47{-}3 but also contribute to the broader toolkit available for medicinal chemists.

The development of new therapeutic agents is often hampered by issues related to bioavailability and adverse effects. The structural features of this compound have been carefully designed to mitigate these concerns. For instance, the presence of lipophilic groups enhances membrane permeability, while polar functionalities improve solubility in aqueous environments. Such considerations are essential for ensuring that promising candidates progress through preclinical testing and into clinical trials.

In conclusion,2-{(1-{[1-(azepan{\\u2013}1{\\u2019})]-2{\\u2013}oxoethyl}-1{\\u2013}indol{-}3{\\u2019})}-sulfonyl]-N-{(2H{-}1{\\u2013},3{-}benzodioxol{-}5{\\u2019})}-acetamide (CAS No 878059{-}47{-}3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted pharmacological potential make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, this compound will likely play an important role in shaping future therapeutic strategies.